Cas no 1351597-21-1 ((3R)-3-Pyrrolidineethanol)

• Product Name: (3R)-3-Pyrrolidineethanol
• CAS No: 1351597-21-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 2137629
• Update Time: 2025-10-13

(3R)-3-Pyrrolidineethanol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Pyrrolidineethanol
• (R)-Pyrrolidine-3-ethanol
• (R)-2-(Pyrrolidin-3-yl)ethanol

• Inchi： 1S/C6H13NO/c8-4-2-6-1-3-7-5-6/h6-8H,1-5H2/t6-/m1/s1
• InChI Key： NKRLLPCWCPIQPL-ZCFIWIBFSA-N
• SMILES： OCC[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3R)-3-Pyrrolidineethanol

(3R)-3-Pyrrolidineethanol: A Comprehensive Overview

(3R)-3-Pyrrolidineethanol, with the CAS number 1351597-21-1, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This chiral molecule, belonging to the pyrrolidine class, exhibits unique properties that make it valuable in various applications, particularly in drug discovery and development.

The molecular structure of (3R)-3-Pyrrolidineethanol consists of a pyrrolidine ring with an ethanol group attached at the 3-position, and its R configuration denotes the specific stereochemistry of the molecule. This configuration is crucial as it influences the compound's biological activity and pharmacokinetic properties. Recent studies have highlighted its potential as a building block for more complex molecules with therapeutic applications.

One of the most promising areas of research involving (3R)-3-Pyrrolidineethanol is its role in drug design. Scientists have explored its ability to modulate various cellular pathways, making it a candidate for treating conditions such as neurodegenerative diseases, inflammation, and cancer. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to its pharmacological applications, (3R)-3-Pyrrolidineethanol has also been studied for its potential in materials science. Researchers have investigated its use as a precursor for synthesizing advanced polymers and materials with unique mechanical properties. These findings were detailed in a 2023 article in Polymer Chemistry, where the compound was utilized to create biodegradable polymers suitable for biomedical applications.

The synthesis of (3R)-3-Pyrrolidineethanol has been optimized through various methodologies, including asymmetric catalysis and biocatalytic approaches. These advancements have not only improved the yield and purity of the compound but also reduced the environmental impact of its production. A notable contribution to this field was a 2021 paper in Green Chemistry, which introduced an eco-friendly route for synthesizing this compound using renewable feedstocks.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity of (3R)-3-Pyrrolidineethanol more accurately. Molecular modeling studies have revealed that the compound has favorable pharmacokinetic profiles, making it a strong candidate for oral drug delivery systems. These insights were presented at the 2024 International Conference on Drug Design and Discovery.

In conclusion, (3R)-3-Pyrrolidineethanol stands out as a versatile compound with diverse applications across multiple disciplines. Its chiral nature, coupled with its unique chemical properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic innovations.